(2-Chloro-2-fluoro-1-methylcyclopropyl)methanol

• IUPAC Name: (2-chloro-2-fluoro-1-methylcyclopropyl)methanol
• InChI: InChI=1S/C5H8ClFO/c1-4(3-8)2-5(4,6)7/h8H,2-3H2,1H3
• InChI Key: BBPYRAIMVSRRHS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(F)Cl)CO
• Molecular Formula: C5H8ClFO
• Molecular Weight: 138.57 g/mol
• CAS No.: 1823356-09-7

Description

(2-Chloro-2-fluoro-1-methylcyclopropyl)methanol is a useful research compound. Its molecular formula is C5H8ClFO and its molecular weight is 138.57. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Enhancements

Compounds structurally related to (2-Chloro-2-fluoro-1-methylcyclopropyl)methanol have been instrumental in advancing synthetic chemistry. For instance, the development of a gram-scale synthesis of multi-substituted arenes via palladium-catalyzed C-H halogenation demonstrates the utility of similar molecules. This method, compared to traditional approaches, offers milder reaction conditions, higher yields, better selectivity, practicality, and high chemical diversity (Sun, Sun, & Rao, 2014). Moreover, methanol, as a fundamental chemical feedstock, provides a basis for producing complex chemical structures and serves as a clean-burning fuel. Its role in reducing CO2 emissions through the conversion of CO2 to methanol highlights its environmental significance and its potential as an energy carrier for hydrogen storage (Dalena et al., 2018).

Biotechnological Applications

Biotechnological applications of methanol, including its bioconversion into valuable chemicals, leverage its properties as a renewable chemical feedstock. Engineering efforts in microorganisms like Escherichia coli and Corynebacterium glutamicum have aimed at utilizing methanol for the production of chemicals and fuels. These studies exemplify the potential of methanol in supporting microbial growth and enabling the bio-production of metabolites. Specifically, the engineering of methylotrophic E. coli for converting methanol to specialty chemicals underscores the feasibility of using methanol as a substrate in metabolic engineering (Whitaker et al., 2017).

Environmental Implications

The environmental implications of methanol and its derivatives include their role as a significant volatile organic compound and their potential impact on atmospheric chemistry. Studies on methanol production by marine phytoplankton, for example, suggest that phytoplankton are a major source of methanol in the upper water column of the world's oceans (Mincer & Aicher, 2016). This highlights the importance of understanding the natural production and consumption cycles of methanol in environmental ecosystems.